(1r,3r)-3-methanesulfonylcyclobutan-1-ol, trans
Overview
Description
The description of a chemical compound usually includes its IUPAC name, common names, structural formula, and molecular formula . It may also include the type of compound it is (e.g., organic, inorganic, polymer, etc.) and its uses or applications.
Synthesis Analysis
The synthesis of a compound refers to the methods used to create it. This can involve various chemical reactions, the use of catalysts, and specific conditions such as temperature and pressure .Molecular Structure Analysis
The molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. It can be determined using various spectroscopic methods and x-ray crystallography .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. It includes understanding the reactants, products, and the conditions under which the reaction occurs .Physical and Chemical Properties Analysis
This involves studying the physical properties such as melting point, boiling point, solubility, and density, and chemical properties like reactivity and stability of the compound .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1r,3r)-3-methanesulfonylcyclobutan-1-ol, trans involves the conversion of a cyclobutanone derivative to the desired alcohol through a series of reactions.", "Starting Materials": [ "Cyclobutanone", "Methanesulfonyl chloride", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Methanol" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with methanesulfonyl chloride in the presence of sodium hydroxide to form (1r,3r)-3-methanesulfonylcyclobutanone.", "Step 2: (1r,3r)-3-methanesulfonylcyclobutanone is reduced to (1r,3r)-3-methanesulfonylcyclobutan-1-ol using sodium borohydride in methanol.", "Step 3: The resulting alcohol is then treated with acetic acid to obtain the trans isomer of (1r,3r)-3-methanesulfonylcyclobutan-1-ol." ] } | |
CAS No. |
2648940-74-1 |
Molecular Formula |
C5H10O3S |
Molecular Weight |
150.2 |
Purity |
95 |
Origin of Product |
United States |
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